Cas no 2680522-58-9 (rac-(4aR,7aR)-1-(2,2,2-trifluoroacetyl)-octahydrofuro3,4-bpyridine-4-carboxylic acid)
rac-(4aR,7aR)-1-(2,2,2-trifluoroacetyl)-octahydrofuro3,4-bpyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-28282440
- 2680522-58-9
- rac-(4aR,7aR)-1-(2,2,2-trifluoroacetyl)-octahydrofuro[3,4-b]pyridine-4-carboxylic acid
- rac-(4aR,7aR)-1-(2,2,2-trifluoroacetyl)-octahydrofuro3,4-bpyridine-4-carboxylic acid
-
- Inchi: 1S/C10H12F3NO4/c11-10(12,13)9(17)14-2-1-5(8(15)16)6-3-18-4-7(6)14/h5-7H,1-4H2,(H,15,16)/t5?,6-,7+/m0/s1
- InChI Key: AOKLYNSHRSEWSP-BOJSHJERSA-N
- SMILES: FC(C(N1CCC(C(=O)O)[C@@H]2COC[C@@H]12)=O)(F)F
Computed Properties
- Exact Mass: 267.07184235g/mol
- Monoisotopic Mass: 267.07184235g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 66.8Ų
rac-(4aR,7aR)-1-(2,2,2-trifluoroacetyl)-octahydrofuro3,4-bpyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28282440-0.05g |
rac-(4aR,7aR)-1-(2,2,2-trifluoroacetyl)-octahydrofuro[3,4-b]pyridine-4-carboxylic acid |
2680522-58-9 | 95.0% | 0.05g |
$1320.0 | 2025-03-19 | |
| Enamine | EN300-28282440-0.1g |
rac-(4aR,7aR)-1-(2,2,2-trifluoroacetyl)-octahydrofuro[3,4-b]pyridine-4-carboxylic acid |
2680522-58-9 | 95.0% | 0.1g |
$1384.0 | 2025-03-19 | |
| Enamine | EN300-28282440-0.25g |
rac-(4aR,7aR)-1-(2,2,2-trifluoroacetyl)-octahydrofuro[3,4-b]pyridine-4-carboxylic acid |
2680522-58-9 | 95.0% | 0.25g |
$1447.0 | 2025-03-19 | |
| Enamine | EN300-28282440-0.5g |
rac-(4aR,7aR)-1-(2,2,2-trifluoroacetyl)-octahydrofuro[3,4-b]pyridine-4-carboxylic acid |
2680522-58-9 | 95.0% | 0.5g |
$1509.0 | 2025-03-19 | |
| Enamine | EN300-28282440-1.0g |
rac-(4aR,7aR)-1-(2,2,2-trifluoroacetyl)-octahydrofuro[3,4-b]pyridine-4-carboxylic acid |
2680522-58-9 | 95.0% | 1.0g |
$1572.0 | 2025-03-19 | |
| Enamine | EN300-28282440-2.5g |
rac-(4aR,7aR)-1-(2,2,2-trifluoroacetyl)-octahydrofuro[3,4-b]pyridine-4-carboxylic acid |
2680522-58-9 | 95.0% | 2.5g |
$3080.0 | 2025-03-19 | |
| Enamine | EN300-28282440-5.0g |
rac-(4aR,7aR)-1-(2,2,2-trifluoroacetyl)-octahydrofuro[3,4-b]pyridine-4-carboxylic acid |
2680522-58-9 | 95.0% | 5.0g |
$4557.0 | 2025-03-19 | |
| Enamine | EN300-28282440-10.0g |
rac-(4aR,7aR)-1-(2,2,2-trifluoroacetyl)-octahydrofuro[3,4-b]pyridine-4-carboxylic acid |
2680522-58-9 | 95.0% | 10.0g |
$6758.0 | 2025-03-19 | |
| Enamine | EN300-28282440-1g |
rac-(4aR,7aR)-1-(2,2,2-trifluoroacetyl)-octahydrofuro[3,4-b]pyridine-4-carboxylic acid |
2680522-58-9 | 1g |
$1572.0 | 2023-09-09 | ||
| Enamine | EN300-28282440-5g |
rac-(4aR,7aR)-1-(2,2,2-trifluoroacetyl)-octahydrofuro[3,4-b]pyridine-4-carboxylic acid |
2680522-58-9 | 5g |
$4557.0 | 2023-09-09 |
rac-(4aR,7aR)-1-(2,2,2-trifluoroacetyl)-octahydrofuro3,4-bpyridine-4-carboxylic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on rac-(4aR,7aR)-1-(2,2,2-trifluoroacetyl)-octahydrofuro3,4-bpyridine-4-carboxylic acid
Professional Introduction to rac-(4aR,7aR)-1-(2,2,2-trifluoroacetyl)-octahydrofuro[3,4-bpyridine-4-carboxylic acid] (CAS No. 2680522-58-9)
Rac-(4aR,7aR-1-(2,2,2-trifluoroacetyl)-octahydrofuro[3,4-bpyridine-4-carboxylic acid]) (CAS No. 2680522-58-9) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit remarkable structural complexity and functional diversity. The presence of both trifluoroacetyl and pyridine moieties in its molecular framework imparts unique physicochemical properties that make it a promising candidate for various biochemical and pharmacological applications.
The stereochemistry of the compound, specifically the configuration at the 4aR and 7aR positions, plays a crucial role in determining its biological activity. These stereocenters contribute to the compound's specificity and efficacy in interacting with biological targets. The octahydrofuro[3,4-bpyridine] scaffold is particularly interesting due to its ability to mimic natural product structures, which are often recognized by biological systems with high affinity. This structural motif has been extensively studied for its potential in drug discovery, particularly in the development of novel therapeutic agents.
In recent years, there has been a growing interest in the use of fluorinated compounds in pharmaceutical research. The introduction of fluorine atoms into molecular structures can significantly alter their metabolic stability, lipophilicity, and binding affinity. The trifluoroacetyl group in rac-(4aR,7aR-1-(2,2,2-trifluoroacetyl)-octahydrofuro[3,4-bpyridine-4-carboxylic acid]) enhances these properties by increasing the compound's resistance to hydrolysis and improving its interaction with biological targets. This has led to its exploration as a key structural element in the design of next-generation drugs.
The pyridine ring is another critical feature of this compound that contributes to its pharmacological potential. Pyridine derivatives are well-documented for their role as bioactive molecules across a wide range of therapeutic areas. The presence of the carboxylic acid group at the 4-position further enhances the compound's versatility by allowing for further derivatization and functionalization. This flexibility makes rac-(4aR,7aR-1-(2,2,2-trifluoroacetyl)-octahydrofuro[3,4-bpyridine-4-carboxylic acid]) a valuable scaffold for medicinal chemists seeking to develop novel therapeutic agents.
The synthesis of this compound involves complex organic transformations that require precise control over reaction conditions and stereochemistry. The introduction of the trifluoroacetyl group necessitates specialized reagents and methodologies to ensure high yield and purity. Additionally, the construction of the octahydrofuro[3,4-bpyridine] core requires careful consideration of ring-closing steps and stereocontrol strategies. These synthetic challenges highlight the expertise required to produce this compound in sufficient quantities for research purposes.
In terms of biological activity, rac-(4aR,7aR-1-(2,2,2-trifluoroacetyl)-octahydrofuro[3,4-bpyridine-4-carboxylic acid] has shown promise in preclinical studies as a potential modulator of various biological pathways. Its ability to interact with specific enzymes and receptors has been explored in models of inflammation, pain management, and neurodegenerative diseases. The unique combination of structural features makes it an attractive candidate for further investigation into its therapeutic potential.
The field of medicinal chemistry continues to evolve rapidly, with new methodologies and technologies enabling the discovery of increasingly complex and potent bioactive molecules. Rac-(4aR,7aR-1-(2,2,2-trifluoroacetyl)-octahydrofuro[
3,
4-bpyridine-4-carboxylic acid]) exemplifies this progress by integrating advanced structural motifs with fluorinated functional groups to create a molecule with unique pharmacological properties. As research continues to uncover new applications for this compound and similar derivatives,
its significance in drug discovery is likely to grow further.
The development of new drugs is a multi-faceted process that involves extensive research into chemical synthesis,
pharmacokinetics,
and clinical efficacy.
Rac-(
4aR,
7aR
>-1((br/
22,
22,
22-trifluoroacetyl
>)-
octahydrofuro[
34-bpyridine
-carboxylic acid
]) is one such compound that has emerged from these efforts,
offering a compelling example
of how structural innovation can lead
to novel therapeutic solutions.
As scientists continue
to explore its potential,
this molecule stands as a testament
to the power
of interdisciplinary research
in advancing human health.
2680522-58-9 (rac-(4aR,7aR)-1-(2,2,2-trifluoroacetyl)-octahydrofuro3,4-bpyridine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)